Cas no 953177-37-2 (2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide)

• Product Name: 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide
• CAS No: 953177-37-2
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 5977001
• PubChem ID: 16878785
• Update Time: 2025-05-20

2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide
• 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• AKOS024487045
• 2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(2-methoxybenzyl)acetamide
• F5001-0557
• 953177-37-2

• Inchi： 1S/C19H17FN2O3/c1-24-17-5-3-2-4-14(17)12-21-19(23)11-16-10-18(25-22-16)13-6-8-15(20)9-7-13/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key： YJAJOBOAJLCWII-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CC1C=C(C2=CC=C(F)C=C2)ON=1

Computed Properties

• Exact Mass: 340.12232057g/mol
• Monoisotopic Mass: 340.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide

Recent Advances in the Study of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide (CAS: 953177-37-2)

The compound 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide (CAS: 953177-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a fluorophenyl group and a methoxyphenyl moiety, contributing to its selective binding affinity towards specific biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional structure, providing insights into its mechanism of action at the molecular level.

In vitro and in vivo experiments have demonstrated that 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide exhibits promising activity against a range of pathological conditions, including inflammatory diseases and certain types of cancer. Notably, its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, has been identified as a potential mechanism underlying its therapeutic effects.

Pharmacokinetic studies have further revealed favorable absorption and distribution profiles, with moderate metabolic stability and acceptable toxicity thresholds in preclinical models. These findings suggest that the compound could be a viable candidate for further drug development, pending optimization of its formulation and delivery systems.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a therapeutic agent.

In conclusion, 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-methoxyphenyl)methylacetamide represents a promising lead compound in the field of medicinal chemistry. Continued research into its biological activities and optimization of its pharmacological properties will be critical in realizing its full therapeutic potential.